Cas no 1804828-91-8 (Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate)

Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features an iodo substituent at the 2-position, a nitro group at the 6-position, and a trifluoromethoxy moiety at the 5-position, offering multiple reactive sites for further functionalization. The ethyl carboxylate group enhances solubility and facilitates derivatization. This compound is particularly valuable in cross-coupling reactions, nucleophilic substitutions, and as a building block for heterocyclic frameworks. The presence of electron-withdrawing groups (nitro and trifluoromethoxy) enhances its reactivity in aromatic substitution processes, making it a useful precursor for advanced synthetic applications.
Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate structure
1804828-91-8 structure
Product Name:Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate
CAS No:1804828-91-8
MF:C9H6F3IN2O5
MW:406.054025173187
CID:4834366
Update Time:2025-06-10

Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate
    • Inchi: 1S/C9H6F3IN2O5/c1-2-19-8(16)4-3-5(20-9(10,11)12)7(15(17)18)14-6(4)13/h3H,2H2,1H3
    • InChI Key: BISWMIFEVSLHAT-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=O)OCC)C=C(C([N+](=O)[O-])=N1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 376
  • XLogP3: 3.1
  • Topological Polar Surface Area: 94.2

Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029092898-1g
Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate
1804828-91-8 97%
1g
$1,564.50 2022-04-01

Additional information on Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804828-91-8)

Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804828-91-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo, nitro, and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable asset in modern organic chemistry, particularly in the development of novel therapeutics and crop protection agents.

The growing interest in pyridine-based compounds like Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate is driven by their versatility in drug discovery. Researchers frequently search for "pyridine derivatives in drug design" or "trifluoromethoxy group applications," reflecting the compound's relevance in addressing challenges such as antibiotic resistance and targeted cancer therapies. Its nitro group enhances electrophilic properties, while the iodo substituent offers opportunities for cross-coupling reactions, a hot topic in "palladium-catalyzed reactions 2024" discussions.

From an agrochemical perspective, this compound's trifluoromethoxy moiety aligns with the demand for environmentally sustainable pesticides. Searches like "fluoroalkyl groups in agrochemicals" highlight industry trends toward compounds with improved bioavailability and lower environmental persistence. The nitro-pyridine scaffold further contributes to herbicidal and fungicidal activities, making it a subject of patents and academic studies.

Synthetic accessibility is another key advantage of CAS No. 1804828-91-8. Laboratories often explore "efficient synthesis of iodopyridines" or "multistep pyridine functionalization" to optimize its production. The ethyl ester group in this molecule facilitates solubility in organic solvents, a feature frequently queried as "carboxylate ester solubility" in formulation research. These attributes underscore its utility in high-throughput screening and combinatorial chemistry.

Recent advancements in heterocyclic chemistry have positioned Ethyl 2-iodo-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate as a building block for PET radiotracers and fluorescent probes, addressing popular search terms like "molecular imaging agents 2024." Its iodine atom allows for radioisotope incorporation, while the electron-withdrawing groups enhance photostability—critical for "long-lasting bioimaging dyes."

Quality control of this compound involves analytical techniques such as HPLC and NMR, with researchers frequently investigating "HPLC method development for nitro compounds." Stability studies under varying pH conditions (a trending topic in "API degradation pathways") confirm its robustness in diverse formulations. Regulatory compliance with REACH and ICH guidelines further ensures its safe application across industries.

In material science, the compound's electron-deficient pyridine ring contributes to "n-type organic semiconductors"—a rapidly growing field. Queries like "nitroaromatics in OLEDs" demonstrate its potential in flexible electronics. The trifluoromethoxy group additionally improves thermal stability, a sought-after property in "high-temperature polymer additives."

Future research directions may explore enzymatic modifications of this scaffold, tapping into the "biocatalysis in fine chemicals" trend. Patent analyses reveal increasing claims involving CAS 1804828-91-8 in "kinase inhibitor patents" and "crop enhancement formulations," signaling its expanding commercial applications. As sustainability becomes paramount, greener synthesis routes using flow chemistry or microwave assistance are likely to dominate future investigations.

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